Cas no 2228190-83-6 (1-(2,3-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2,3-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228190-83-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6429638
• PubChem ID: 165978832
• Update Time: 2025-06-08

1-(2,3-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid
• EN300-1816677
• 2228190-83-6
• 1-[(2,3-dimethoxyphenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H16O4/c1-16-10-5-3-4-9(11(10)17-2)8-13(6-7-13)12(14)15/h3-5H,6-8H2,1-2H3,(H,14,15)
• InChI Key： FSHHBEZJCAIGGZ-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=C(C=2OC)OC)CC1)=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(2,3-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2,3-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228190-83-6)

1-(2,3-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228190-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of cyclopropane carboxylic acids, which are known for their versatile applications in drug discovery and material science. Its molecular structure combines a dimethoxyphenyl moiety with a methylcyclopropane ring, offering a distinctive scaffold for designing bioactive molecules.

Recent studies highlight the growing interest in cyclopropane derivatives as key intermediates in synthesizing novel therapeutics. Researchers are particularly focused on their potential in modulating enzyme activity and receptor binding, making 1-(2,3-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid a candidate for further exploration. The dimethoxy substitution on the phenyl ring enhances the compound's solubility and bioavailability, addressing a common challenge in drug development.

In the context of green chemistry and sustainable synthesis, this compound aligns with the demand for eco-friendly building blocks. Its structural complexity allows for selective functionalization, reducing waste in multi-step reactions. Laboratories are increasingly adopting microwave-assisted synthesis and flow chemistry techniques to optimize the production of such derivatives, reflecting industry trends toward efficiency and scalability.

The compound's CAS No. 2228190-83-6 serves as a critical identifier in regulatory documentation and patent filings. As intellectual property protection becomes more stringent, accurate referencing of chemical identifiers ensures compliance and facilitates global collaboration. Databases like SciFinder and Reaxys frequently index this compound under its IUPAC name and synonyms, aiding researchers in literature reviews.

From a commercial perspective, suppliers of fine chemicals and custom synthesis services list 1-(2,3-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid as a high-value intermediate. Its pricing and availability are influenced by factors such as purity grade (e.g., HPLC ≥98%) and batch size. Procurement teams often prioritize vendors with ISO certification to ensure quality control, especially for applications in GMP manufacturing.

Emerging applications in neuroscience research have also been noted, with preliminary data suggesting interactions with neurotransmitter systems. While detailed mechanisms remain under investigation, the compound's lipophilicity and steric properties make it a promising tool for studying blood-brain barrier penetration—a hot topic in CNS drug development.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its configuration. Recent advancements in computational chemistry enable predictive modeling of its conformational stability, reducing experimental trial-and-error. Such integration of AI-driven drug design methodologies accelerates the compound's adoption in hit-to-lead optimization pipelines.

In summary, 1-(2,3-dimethoxyphenyl)methylcyclopropane-1-carboxylic acid represents a convergence of synthetic innovation and biological relevance. Its CAS No. 2228190-83-6 ensures traceability across scientific disciplines, while its structural attributes align with contemporary demands for targeted molecular design. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing unmet needs across therapeutic and industrial domains.